Cas no 1270337-13-7 (2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol
• CAS No: 1270337-13-7
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6404207
• PubChem ID: 129944302
• Update Time: 2025-05-20

2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol
• EN300-1857696
• 1270337-13-7

• Inchi： 1S/C9H10F3NO/c1-9(13,4-14)5-2-7(11)8(12)3-6(5)10/h2-3,14H,4,13H2,1H3
• InChI Key： GSSDGNCJMZYUOF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)(CO)N)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol

Introduction to 2-Amino-2-(2,4,5-Trifluorophenyl)propan-1-ol (CAS No. 1270337-13-7)

2-Amino-2-(2,4,5-trifluorophenyl)propan-1-ol (CAS No. 1270337-13-7) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFPAP, is characterized by its unique structural features, including a trifluoromethyl-substituted phenyl group and an amino alcohol moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of ongoing research.

The chemical structure of 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol is defined by its molecular formula, C₉H₉F₃NO₂, and a molecular weight of 216.16 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The amino alcohol functionality provides opportunities for further derivatization and conjugation with other molecules, enhancing its potential as a building block in drug discovery.

In recent years, TFPAP has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases including cardiovascular disorders, neurological conditions, and metabolic syndromes. Research has shown that TFPAP can selectively interact with specific GPCRs, potentially leading to the development of more targeted and effective treatments.

Beyond its interactions with GPCRs, 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in reducing inflammation in animal models of arthritis and colitis.

The pharmacokinetic properties of TFPAP have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it a suitable candidate for further preclinical and clinical evaluation. However, further research is needed to optimize its pharmacokinetic profile and to address any potential side effects or toxicity issues.

In the context of drug development, TFPAP has been used as a starting point for the synthesis of more complex derivatives with enhanced therapeutic properties. For example, researchers have explored the introduction of additional functional groups or the modification of existing ones to improve binding affinity and selectivity towards specific targets. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical testing.

The synthetic route to 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic methods include nucleophilic substitution reactions followed by reduction steps to introduce the amino alcohol functionality. Advances in synthetic chemistry have enabled more efficient and scalable production processes, facilitating the availability of this compound for research purposes.

In conclusion, 2-amino-2-(2,4,5-trifluorophenyl)propan-1-ol (CAS No. 1270337-13-7), or TFPAP, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.